Cas no 420-34-8 (Silane, difluoromethyl-(6CI,7CI,8CI,9CI))

Silane, difluoromethyl-(6CI,7CI,8CI,9CI) structure
420-34-8 structure
Product Name:Silane, difluoromethyl-(6CI,7CI,8CI,9CI)
CAS No:420-34-8
MF:CH3F2Si
MW:81.1168282032013
CID:324833
PubChem ID:12559310
Update Time:2025-04-19

Silane, difluoromethyl-(6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Silane, difluoromethyl-(6CI,7CI,8CI,9CI)
    • difluoro(methyl)silicon
    • METHYLDIFLUOROSILANE
    • Difluor-methyl-silan
    • difluoro-methyl-silane
    • Methyldifluorsilan
    • Methyl-hydrogen-difluor-silan
    • MFCD01861153
    • difluoro(methyl)silyl
    • FT-0694220
    • 420-34-8
    • DTXSID70962146
    • Inchi: 1S/CH3F2Si/c1-4(2)3/h1H3
    • InChI Key: HBDHEULZOVVYQR-UHFFFAOYSA-N
    • SMILES: [Si](C)(F)F |^1:0|

Computed Properties

  • Exact Mass: 82.00500
  • Monoisotopic Mass: 80.99720795g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 13.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Boiling Point: -35,6°C
  • PSA: 0.00000
  • LogP: 0.77570

Silane, difluoromethyl-(6CI,7CI,8CI,9CI) Security Information

  • Hazardous Material transportation number:UN 3309
  • Hazard Category Code: 10-34
  • Safety Instruction: S16; S26; S36/37/39
  • Risk Phrases:R10; R34

Silane, difluoromethyl-(6CI,7CI,8CI,9CI) Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Silane, difluoromethyl-(6CI,7CI,8CI,9CI) Production Method

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